Cas no 744231-79-6 (N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide)

• Product Name: N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide
• CAS No: 744231-79-6
• MF: C₂₀H₁₉ClN₂O
• MW: 338.830663919449
• CID: 6278510
• PubChem ID: 2097171
• Update Time: 2025-05-22

N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide
• EN300-26581825
• 744231-79-6
• AB00723531-01
• CHEMBL4521794
• Z44325331

• Inchi： 1S/C20H19ClN2O/c1-2-3-6-15-9-11-18(12-10-15)23-20(24)17(14-22)13-16-7-4-5-8-19(16)21/h4-5,7-13H,2-3,6H2,1H3,(H,23,24)/b17-13+
• InChI Key： BNLXSCRYSZUVDH-GHRIWEEISA-N
• SMILES： ClC1C=CC=CC=1/C=C(\C#N)/C(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 338.119
• Monoisotopic Mass: 338.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 52.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide

N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide: A Comprehensive Overview

N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide, identified by the CAS registry number 744231-79-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate molecular structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule consists of a phenyl group substituted with a butyl chain, a chlorophenyl moiety, and a cyanopropenamide functional group, which collectively contribute to its distinctive reactivity and stability.

Recent studies have highlighted the importance of CAS No. 744231-79-6 in the field of organic synthesis, particularly in the development of advanced materials and bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals. The compound's ability to undergo various transformations, such as cyclization reactions and nucleophilic additions, makes it a valuable building block in modern organic chemistry.

The structural features of N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide play a crucial role in its chemical behavior. The presence of electron-withdrawing groups, such as the cyano group and the chlorine atom, enhances the electrophilic character of the molecule, facilitating reactions with nucleophiles. Additionally, the steric effects introduced by the butyl group and the chlorophenyl substituent influence the regioselectivity of reactions, making this compound highly versatile in synthetic applications.

In terms of pharmacological applications, recent investigations have focused on the bioavailability and metabolic stability of CAS No. 744231-79-6. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways, indicating its potential as a lead molecule for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, although more extensive studies are required to confirm its efficacy and safety profiles.

The synthesis of N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide involves a multi-step process that typically begins with the preparation of intermediates such as cyanoacrylamides or related compounds. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, ensuring higher yields and improved purity. These advancements have significantly contributed to the scalability of the synthesis process, making it feasible for large-scale production.

From an environmental perspective, researchers have evaluated the eco-toxicological impact of CAS No. 744231-79-6. Initial assessments indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are necessary to fully understand its long-term effects on ecosystems and to develop sustainable practices for its handling and disposal.

In conclusion, N-(4-butylphenyl)-3-(2-chlorophenyl)-2-cyanoprop-2-enamide (CAS No. 744231-79-6) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future developments across multiple scientific disciplines.